Cas no 1040716-80-0 (1-(1,3-dicarboxypropyl)-4,5-dimethyl-1H-imidazol-3-ium-3-olate)

• Product Name: 1-(1,3-dicarboxypropyl)-4,5-dimethyl-1H-imidazol-3-ium-3-olate
• CAS No: 1040716-80-0
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• MDL: MFCD30180690
• CID: 5240617
• PubChem ID: 14539186
• Update Time: 2026-03-08

1-(1,3-dicarboxypropyl)-4,5-dimethyl-1H-imidazol-3-ium-3-olate Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dicarboxypropyl)-4,5-dimethyl-1H-imidazol-3-ium-3-olate
• BFA26403
• Pentanedioic acid, 2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-

• MDL： MFCD30180690
• Inchi： 1S/C10H14N2O5/c1-6-7(2)12(17)5-11(6)8(10(15)16)3-4-9(13)14/h5,8H,3-4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： PZJYMLLADNBEON-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)N1C=[N+](C(C)=C1C)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 0.1
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives